Cas no 1020997-03-8 (4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid)

• Product Name: 4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid
• CAS No: 1020997-03-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD11149315
• CID: 5068983
• PubChem ID: 43198950
• Update Time: 2026-03-01

4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-isopropyl-1H-imidazol-1-yl)butanoic acid
• 4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid

• MDL： MFCD11149315
• Inchi： 1S/C10H16N2O2/c1-8(2)10-11-5-7-12(10)6-3-4-9(13)14/h5,7-8H,3-4,6H2,1-2H3,(H,13,14)
• InChI Key： ZMNSKGCZXPDORS-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=CN=C1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid

4-[2-(Propan-2-Yl)-1H-Imidazol-1-Yl]Butanoic Acid: A Comprehensive Overview

4-[2-(Propan-2-Yl)-1H-Imidazol-1-Yl]Butanoic Acid, also known by its CAS number 1020997-03-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse applications in drug design, agrochemicals, and materials science. The structure of this compound features a butanoic acid moiety attached to an imidazole ring substituted with an isopropyl group, making it a unique member of the imidazole family.

The molecular formula of 4-[2-(Propan-2-Yl)-1H-imidazol-1-Yl]Butanoic Acid is C₁₃H₁₈N₂O₂, with a molecular weight of approximately 254.3 g/mol. Its structure consists of a five-membered imidazole ring, which is a heterocyclic aromatic compound containing two nitrogen atoms. The substitution pattern on the imidazole ring plays a crucial role in determining the compound's chemical properties and biological activity. In this case, the imidazole ring is substituted with an isopropyl group at position 2 and a butanoic acid group at position 1, creating a molecule with potential for both hydrophilic and hydrophobic interactions.

The synthesis of 4-[2-(Propan-2-Yl)-1H-imidazol-1-Yl]Butanoic Acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity. These methods not only enhance the scalability of the synthesis but also contribute to the sustainability of chemical processes.

The physical properties of this compound are influenced by its molecular structure. The presence of the butanoic acid group imparts acidity to the molecule, with a reported pKa value in the range of 4.5–5.0. This acidity can be modulated by substituents on the imidazole ring, offering opportunities for tuning the compound's reactivity and bioavailability. The melting point and boiling point of 4-[2-(Propan-2-Yl)-1H-imidazol-1-Yl]Butanoic Acid are critical parameters for its characterization and application in various chemical processes.

In terms of applications, 4-[2-(Propan-2-Yl)-1H-imidazol-1-Yl]Butanoic Acid has shown promise in several areas. In pharmaceutical research, imidazole derivatives are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have investigated the anti-inflammatory and antioxidant properties of this compound, suggesting its potential use in treating conditions associated with oxidative stress and inflammation.

Additionally, this compound has been studied for its role in agrochemicals, particularly as a plant growth regulator or as an active ingredient in pesticides. Its ability to modulate plant hormone signaling pathways has been a focus of recent research efforts, highlighting its potential in enhancing crop yields under stress conditions.

The environmental impact of 4-[2-(Propan-2-Yl)-1H-imidazol-1-Yl]Butanoic Acid is another area of interest. Researchers have examined its biodegradability and toxicity profiles to assess its safety for use in agricultural and industrial settings. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation within a few weeks, reducing concerns about long-term environmental persistence.

In conclusion, CAS No. 1020997–03–8, or 4-[2-(Propan–(Yl)–imino)butyric acid derivative, represents a versatile molecule with applications spanning multiple disciplines. Its unique structure provides a foundation for exploring novel chemical reactions and biological activities. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications across various industries.